Cas no 2306255-28-5 (2-Oxa-8-azaspiro[4.5]decan-4-amine, 3-methyl-, hydrochloride (1:2), (3R,4S)-)

• Product Name: 2-Oxa-8-azaspiro[4.5]decan-4-amine, 3-methyl-, hydrochloride (1:2), (3R,4S)-
• CAS No: 2306255-28-5
• MF: C₉H₁₉ClN₂O
• MW: 206.712961435318
• CID: 5223500
• Update Time: 2025-05-24

2-Oxa-8-azaspiro[4.5]decan-4-amine, 3-methyl-, hydrochloride (1:2), (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-8-azaspiro[4.5]decan-4-amine, 3-methyl-, hydrochloride (1:2), (3R,4S)-
• (3R,4S)-3-methyl-2-oxa-8-azaspiro[4.5]decan-4-amine

• Inchi： 1S/C9H18N2O.ClH/c1-7-8(10)9(6-12-7)2-4-11-5-3-9;/h7-8,11H,2-6,10H2,1H3;1H/t7-,8-;/m1./s1
• InChI Key： WBXQTADFWTWQBM-SCLLHFNJSA-N
• SMILES： N[C@@H]1[C@H](OCC21CCNCC2)C.Cl

Additional information on 2-Oxa-8-azaspiro[4.5]decan-4-amine, 3-methyl-, hydrochloride (1:2), (3R,4S)-

Compound CAS No 2306255-28-5: 2-Oxa-8-azaspiro[4.5]decan-4-amine, 3-methyl-, hydrochloride (1:2), (3R,4S)-

The compound with CAS No 2306255-28-5, commonly referred to as 2-Oxa-8-azaspiro[4.5]decan-4-amine, 3-methyl-, hydrochloride (1:2), (3R,4S)-, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed by a six-membered ring and a seven-membered ring, with the oxygen atom at position 2 and the nitrogen atom at position 8. The stereochemistry of the compound is specified as (3R,4S), indicating the configuration of the chiral centers at positions 3 and 4.

The spiro ring system in this compound plays a crucial role in its chemical properties and biological activity. Spiro compounds are known for their unique electronic environments and steric effects, which can influence their interactions with biological targets. The presence of the oxygen atom in the six-membered ring introduces additional functional groups that can participate in hydrogen bonding or other non-covalent interactions. The nitrogen atom at position 8 further enhances the compound's ability to act as a ligand or interact with enzymes or receptors.

The methyl group substitution at position 3 adds to the complexity of the molecule by introducing an alkyl chain that can influence both the physical properties and the biological activity of the compound. This substitution may also play a role in modulating the pharmacokinetic profile of the molecule, such as its absorption, distribution, metabolism, and excretion (ADME) properties.

The hydrochloride salt form of this compound is specified as (1:2), meaning that one mole of the base is combined with two moles of hydrochloric acid. This salt form is often preferred for pharmaceutical applications due to its increased solubility in water and improved stability under certain conditions.

Recent studies have highlighted the potential of spiro compounds like CAS No 2306255-28-5 in drug discovery and development. Researchers have explored their ability to act as inhibitors or agonists for various therapeutic targets, including kinases, G-protein coupled receptors (GPCRs), and ion channels. The stereochemistry of such compounds is particularly important as it can significantly influence their bioavailability and efficacy.

In terms of synthesis, this compound can be prepared through a variety of methods, including asymmetric synthesis strategies that allow for precise control over the stereochemistry at positions 3 and 4. The use of chiral catalysts or auxiliary groups has been instrumental in achieving high enantiomeric excess in these reactions. Additionally, advancements in organocatalysis and transition-metal-catalyzed reactions have provided new avenues for constructing such complex molecules efficiently.

The application of this compound extends beyond pure chemical research into areas such as medicinal chemistry and bioorganic chemistry. Its spiro structure makes it an attractive candidate for studying molecular recognition and supramolecular chemistry. Furthermore, its potential as a building block for more complex molecules or drug candidates has been explored in various research settings.

In conclusion, CAS No 2306255-28-5 represents a fascinating example of how structural complexity can lead to unique chemical properties and biological activity. With ongoing advancements in synthetic methodologies and an increasing understanding of its pharmacological profile, this compound holds promise for future applications in drug discovery and related fields.